Cas no 874221-90-6 (N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine)

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine structure

874221-90-6 structure

Product Name:N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine

CAS No:874221-90-6

MF:C₂₉H₂₄NO₂P

MW:449.480128288269

CID:2952467

Update Time:2024-10-26

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine Chemical and Physical Properties

Names and Identifiers

- (11BR)-N-甲基-N-[(S)-1-苯基乙基]-联萘并[2,1-D:1',2'-F][1,3,2]二氧膦杂-4-胺
- (11bR)-N-Methyl-N-[(S)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
- E81071
- E81073
- N-Methyl-N-[(S)-1-phenylethyl]-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
- (11bR)?-N-?Methyl-?N-?[(S)?-?1-phenylethyl]?-?dinaphtho[2,?1-?d:1',?2'-?f]?[1,?3,?2]?dioxaphosphepin-?4-?amine
- (11BS)-N-METHYL-N-[(S)-1-PHENYLETHYL]-DINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE
- (11bS)?-N-?Methyl-?N-?[(S)?-?1-phenylethyl]?-?dinaphtho[2
- N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine
- (11bR)-N-Methyl-N-[(1S)-1-phenylethyl]dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin-4-amine (ACI)
- Inchi： 1S/C29H24NO2P/c1-20(21-10-4-3-5-11-21)30(2)33-31-26-18-16-22-12-6-8-14-24(22)28(26)29-25-15-9-7-13-23(25)17-19-27(29)32-33/h3-20H,1-2H3/t20-/m0/s1
- InChI Key： WZQUIEYZCMZJOB-FQEVSTJZSA-N
- SMILES： P1(N(C)[C@@H](C)C2C=CC=CC=2)OC2C=CC3C=CC=CC=3C=2C2=C(C=CC3C=CC=CC2=3)O1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 33
Rotatable Bond Count: 3
Complexity: 614
XLogP3: 8
Topological Polar Surface Area: 29.5

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj0685-100mg	N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine	874221-90-6	98%,99%e.e.	100mg	¥1062.9	2024-07-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B12665-100mg	R-N-Methyl-N-[(1S)-1-phenylethyl]-Dinaphtho[2，1-d:1'，2'-f][1，3，2]dioxaphosphepin-4-aMine	874221-90-6	98%,99%e.e.	100mg	￥1063.0	2022-10-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R857211-100mg	R-N-Methyl-N-[(1S)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-aMine	874221-90-6	98%,ee99%	100mg	￥810.00	2022-10-10
A2B Chem LLC	AY00005-50mg	R-N-Methyl-N-[(1S)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-aMine	874221-90-6	95%	50mg	$47.00	2024-04-19
A2B Chem LLC	AY00005-100mg	R-N-Methyl-N-[(1S)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-aMine	874221-90-6	95%	100mg	$89.00	2024-04-19
1PlusChem	1P01FGH1-50mg	R-N-Methyl-N-[(1S)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-aMine	874221-90-6	95%	50mg	$130.00	2024-04-20
1PlusChem	1P01FGH1-100mg	R-N-Methyl-N-[(1S)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-aMine	874221-90-6	95%	100mg	$215.00	2024-04-20
Aaron	AR01FGPD-50mg	R-N-Methyl-N-[(1S)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-aMine	874221-90-6	95%	50mg	$63.00	2025-02-10
Aaron	AR01FGPD-100mg	R-N-Methyl-N-[(1S)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-aMine	874221-90-6	95%	100mg	$110.00	2025-02-10
Aaron	AR01FGPD-250mg	R-N-Methyl-N-[(1S)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-aMine	874221-90-6	95%	250mg	$133.00	2025-02-10

N-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)-N-[(alphaS)-alpha-methylbenzyl]methanamine Production Method

Production Method 1

19131-99-8

155613-52-8

874221-90-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 5 min, -78 - -75 °C; -75 °C → -30 °C; 60 min, -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 - -70 °C; 2 h, -78 °C; -78 °C → rt; 12 h, rt

Reference

Efficient, Selective, and Green: Catalyst Tuning for Highly Enantioselective Reactions of Ethylene

Smith, Craig R.; et al, Organic Letters, 2008, 10(8), 1657-1659

Production Method 2

19131-99-8

18531-94-7

874221-90-6

Reaction Conditions

1.1 Reagents: Phosphorus trichloride Catalysts: N-Methyl-2-pyrrolidone ; 5 min, 92 °C; 10 min, reflux
1.2 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 15 min, -78 - -68 °C; 30 min, -68 °C → -30 °C; 1 h, -78 °C
1.3 Solvents: Tetrahydrofuran ; -78 - -68 °C; 2 h, -78 °C; -78 °C → rt; 12 h, rt

Reference

(R)-2,2'-Binaphthoyl-(S,S)-di(1-phenylethyl) aminophosphine. Scalable protocols for the syntheses of phosphoramidite (Feringa) ligands

Smith, Craig R.; et al, Organic Syntheses, 2008, 85, 238-247

Production Method 3

18531-94-7

874221-90-6

Reaction Conditions

1.1 Reagents: Phosphorus trichloride ; 16 h, reflux
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; 5 min, -78 - -75 °C; -75 °C → -30 °C; 60 min, -78 °C
2.2 Solvents: Tetrahydrofuran ; -78 - -70 °C; 2 h, -78 °C; -78 °C → rt; 12 h, rt

Reference

Efficient, Selective, and Green: Catalyst Tuning for Highly Enantioselective Reactions of Ethylene

Smith, Craig R.; et al, Organic Letters, 2008, 10(8), 1657-1659